Cas no 53670-54-5 (2,5-Hexanedione, 3-mercapto-)

• Product Name: 2,5-Hexanedione, 3-mercapto-
• CAS No: 53670-54-5
• MF: C₆H₁₀O₂S
• MW: 146.207400798798
• CID: 356720
• PubChem ID: 21493203
• Update Time: 2025-04-19

2,5-Hexanedione, 3-mercapto- Chemical and Physical Properties

Names and Identifiers

• 2,5-Hexanedione, 3-mercapto-
• 3-sulfanylhexane-2,5-dione
• 3-Mercapto-2,5-hexanedione
• SCHEMBL11853324
• DTXSID40614847
• 53670-54-5

• Inchi： 1S/C6H10O2S/c1-4(7)3-6(9)5(2)8/h6,9H,3H2,1-2H3
• InChI Key： YPNPZUSZZOLTIJ-UHFFFAOYSA-N
• SMILES： SC(C(C)=O)CC(C)=O

Computed Properties

• Exact Mass: 149.05113
• Monoisotopic Mass: 146.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 35.1Ų

Experimental Properties

• Density: 1.073
• Boiling Point: 236 ºC
• Flash Point: 97 ºC
• PSA: 63.32
• LogP: 0.85290